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Compound of Interest

Compound Name:
1-(tert-Butyldimethylsilyl)-1H-

imidazole

Cat. No.: B1220258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-(tert-
Butyldimethylsilyl)-1H-imidazole (CAS No. 54925-64-3), a versatile silylating agent used in

organic synthesis. The information is compiled from various Safety Data Sheets (SDS) to

ensure a thorough understanding of the potential hazards, handling procedures, and

emergency responses associated with this chemical.

Chemical Identification and Properties
1-(tert-Butyldimethylsilyl)-1H-imidazole, also known as TBDMSIM or TBSIM, is an

organosilicon compound widely used as a protecting group for alcohols and amines in the

synthesis of complex molecules, including pharmaceuticals.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₈N₂Si [2][3]

Molecular Weight 182.34 g/mol [2][4]

CAS Number 54925-64-3 [2][4]

Appearance Clear, colorless liquid [1][2][5]

Odor Mild [5][6]

Boiling Point

247 - 250 °C / 476.6 - 482

°F[6]; 155°C / 10kPa[2]; 53 °C

/ 0.2 mmHg[4]

[2][4][6]

Flash Point
99 °C / 210.2 °F (closed cup)

[4][6]; 81°C[2]
[2][4][6]

Density
0.939 g/mL at 25 °C[4]; 0.94

g/cm³[6]; 0.86[2]
[2][4][6]

Refractive Index n20/D 1.481 (lit.) [4]

Water Solubility

Reacts slowly with

moisture/water.[7] Log10 of

Water solubility in mol/l: -0.83.

[8]

[7][8]

Octanol/Water Partition

Coefficient
logPoct/wat: 2.736 [8]

Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. The primary hazards are related to skin, eye, and

respiratory irritation.

Table 2: GHS Hazard Classification
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Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4][5]

Serious Eye Damage/Eye

Irritation
Category 2A / 2

H319: Causes serious eye

irritation[2][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][5]

Signal Word: Warning[2][4][6]

Hazard Pictogram:

GHS07 (Exclamation Mark)[7]

Precautionary Statements (Summary):

Prevention: Wash hands and exposed skin thoroughly after handling.[6] Wear protective

gloves, clothing, and eye/face protection.[6] Avoid breathing vapors or mist.[5] Use only in a

well-ventilated area.[5]

Response:

If on Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[5][6]

Storage: Store in a well-ventilated place.[5] Keep the container tightly closed.[5] Store locked

up.[6]

Disposal: Dispose of contents/container to an approved waste disposal plant.[5][6]
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Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in case of exposure.

Table 3: First-Aid Measures

Exposure Route First-Aid Instructions

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[5][6] If you

feel unwell, get medical advice/attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash off immediately with plenty of soap and

water for at least 15 minutes.[6] If skin irritation

occurs or persists, get medical advice/attention.

[2][6]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids.[6] Remove contact lenses, if present

and easy to do.[6] If eye irritation persists, get

medical advice/attention.[2][6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[5][6] Do NOT induce vomiting.

Get medical advice/attention if you feel unwell.

[2]

Note for First-Aiders: A rescuer should wear personal protective equipment, such as rubber

gloves and air-tight goggles.[2]

Handling, Storage, and Spill Management
Proper handling and storage are essential to minimize risk. The following diagrams illustrate

key safety workflows.

In the event of a spill, a systematic approach is necessary to ensure safety and containment.
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Spill Detected

Evacuate non-essential personnel
and move upwind

Ensure adequate ventilation

Wear appropriate PPE
(gloves, safety glasses, respirator)

Contain the spill
(use bunding for large spills)

Absorb with inert material
(e.g., dry sand, earth)

Collect into suitable, closed containers
for disposal

Clean the affected area

Dispose of waste according to
local regulations

Spill Managed

Click to download full resolution via product page

Figure 1: Workflow for managing a spill of 1-(tert-Butyldimethylsilyl)-1H-imidazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1220258?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the relationship between the chemical's hazards and the required protective

measures is fundamental for safe laboratory practice.

Identified Hazards Required Personal Protective Equipment (PPE)

Skin Irritation (H315) Protective GlovesMitigates

Serious Eye Irritation (H319) Safety Glasses / GogglesMitigates

Respiratory Irritation (H335) Vapor RespiratorMitigates

Local Exhaust Ventilation

Mitigates

Click to download full resolution via product page

Figure 2: Relationship between chemical hazards and required personal protection.

Precautions for Safe Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective equipment.[2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands and face thoroughly after handling.[2]

Conditions for Safe Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[2][6]

The material is moisture-sensitive; handle and store under an inert gas like nitrogen.[7][9]
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Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, foam, carbon dioxide.[2]

Unsuitable Extinguishing Media: Water may scatter and spread the fire.[2]

Specific Hazards: May decompose upon combustion or at high temperatures to generate

poisonous fumes, including carbon oxides, nitrogen oxides, and silicon oxides.[2][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Toxicological and Ecological Information
Toxicological Information:

Acute Toxicity: No data available.[2]

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[2]

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2A).[2]

Carcinogenicity: No component of this product is listed as a carcinogen by IARC, ACGIH,

NTP, or OSHA.[6]

Ecological Information:

Ecotoxicity: No data is available for fish or other aquatic organisms.[2]

Environmental Hazards: Not classified as hazardous to the environment.[5] Contains no

substances known to be hazardous to the environment or not degradable in wastewater

treatment plants.[5]

Experimental Protocols
The safety data presented in the source SDS documents are typically summaries of results

from standardized testing (e.g., OECD guidelines). However, the SDSs do not provide detailed,

step-by-step experimental methodologies for how these tests (such as for skin irritation or flash
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point) were conducted. For detailed protocols, researchers should refer directly to the cited

testing guidelines, such as those from the OECD (Organisation for Economic Co-operation and

Development) or equivalent regulatory bodies.

Disclaimer: This guide is intended for informational purposes and is based on publicly available

Safety Data Sheets. It is not a substitute for a formal risk assessment. Always consult the most

current SDS from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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